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Introduction

The solvent extraction of uranium from acidic leach liquors is a critical step in the nuclear fuel
cycle. Tertiary amines, such as N-Methyldioctylamine, Tri-n-octylamine (TOA), and Alamine
336, are highly effective extractants for uranium (VI) from sulfate media.[1][2] This process,
often referred to as the Amine Extraction (AMEX) process, is favored for its high selectivity and
efficiency in separating uranium from other metal ions present in the ore leach solution.[1] The
extraction mechanism involves the formation of an ion-pair between the protonated amine and
the anionic uranyl sulfate complex present in the agqueous phase.

Principle of Extraction

In an acidic sulfate solution, uranium (V1) exists predominantly as anionic complexes, such as
uranyl sulfate ([JUO2(S0a4)2]2~) and uranyl trisulfate (JUO2(SOa4)3]*). Tertiary amines (R3N),
when dissolved in an organic diluent like kerosene, are protonated by the acid in the aqueous
phase to form an amine salt (RsNH*). This cationic amine salt then extracts the anionic
uranium complex into the organic phase through an anion exchange mechanism. The
efficiency of this extraction is influenced by several factors, including the pH of the aqueous
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phase, the concentrations of the extractant and uranium, the organic-to-aqueous phase ratio
(O/A), and temperature.[3][4]

Stripping

Once the organic phase is loaded with uranium, the uranium is recovered in a process called
stripping. This involves contacting the loaded organic phase with a suitable stripping solution
that can reverse the extraction equilibrium. Common stripping agents include solutions of
sodium carbonate, ammonium carbonate, sodium chloride in dilute sulfuric acid, or ammonium
sulfate.[2][3][5] The choice of stripping agent depends on the desired final product and
downstream processing steps.

Note on N-Methyldioctylamine

While detailed protocols specifically mentioning N-Methyldioctylamine are not extensively
available in the reviewed literature, its chemical structure as a tertiary amine suggests that its
behavior will be very similar to other widely studied tertiary amines like Tri-n-octylamine (TOA)
and Alamine 336. The following protocols and data, based on these analogous compounds,
provide a robust starting point for developing a specific procedure for N-Methyldioctylamine.
Optimization of the presented parameters is recommended for this specific reagent.

Experimental Protocols

1. Protocol for Uranium (VI) Extraction

This protocol describes a batch solvent extraction procedure to transfer uranium (VI) from an
acidic sulfate agueous phase to an organic phase containing a tertiary amine.

Materials:

¢ Aqueous Phase: Synthetic uranium solution (e.g., 250 mg/L U) prepared by dissolving
UO2(C2H302)2:2H20 or another suitable uranium salt in dilute sulfuric acid (e.g., 0.15 M
H2S0a).[3][4]

» Organic Phase: 0.05 M solution of N-Methyldioctylamine (or a similar tertiary amine like
Alamine 336) in a suitable organic diluent such as kerosene.[3][4] A phase modifier (e.g., 2-
5% isotridecanol) can be added to prevent third-phase formation.[6]
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Separatory funnels
Mechanical shaker
pH meter

Analytical equipment for uranium concentration measurement (e.g., ICP-OES)

Procedure:

Preparation of Phases: Prepare the agueous and organic phases at the desired
concentrations.

Phase Contact: In a separatory funnel, combine equal volumes of the agueous and organic
phases (e.g., 25 mL of each, for an O/A ratio of 1).[3][7]

Equilibration: Shake the mixture vigorously using a mechanical shaker for a predetermined
contact time (e.g., 30 minutes) to ensure equilibrium is reached.[4][7]

Phase Separation: Allow the phases to separate by letting the funnel stand for a few
minutes.

Sampling: Carefully separate the two phases. Collect a sample from the aqueous phase
(raffinate) for uranium analysis.

Analysis: Determine the concentration of uranium in the raffinate using a suitable analytical
technique. The concentration of uranium in the organic phase can be calculated by mass
balance.

Calculation of Extraction Efficiency: The extraction efficiency (%E) can be calculated using
the following formula: %E = (([U]initial - [U]final) / [U]initial) * 100 where [U]initial and [U]final
are the initial and final concentrations of uranium in the aqueous phase, respectively.

. Protocol for Stripping of Uranium (VI)

This protocol describes the back-extraction (stripping) of uranium from the loaded organic

phase into a fresh aqueous solution.
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Materials:

Loaded Organic Phase: The uranium-loaded organic phase from the extraction protocol.

Stripping Solution: 0.5 M ammonium carbonate ((NH4)2CO3) solution.[3][4] Other effective
stripping agents include 5% Na2COs or 1 M NaCl in 0.05 M H2S0a4.[8]

Separatory funnels

Mechanical shaker

Analytical equipment for uranium concentration measurement.
Procedure:

o Phase Contact: In a separatory funnel, combine the loaded organic phase with the stripping
solution at a specified phase ratio (e.g., an agqueous-to-organic (A/O) ratio of 1/4).[5]

o Equilibration: Shake the mixture for a sufficient time to allow for the transfer of uranium into
the stripping solution (e.g., 3-15 minutes).[5]

o Phase Separation and Sampling: Allow the phases to separate and collect a sample from the
aqueous strip solution.

e Analysis: Determine the uranium concentration in the aqueous strip solution.

o Calculation of Stripping Efficiency: The stripping efficiency (%S) can be calculated as: %S =
([U]strip / [U]organic) * (Vstrip / Vorganic) * 100 where [U]strip is the uranium concentration in
the stripping solution, [U]organic is the uranium concentration in the loaded organic phase,
and V represents the volumes of the respective phases. A nearly complete stripping
(99.87%) can be achieved in a single step with 0.5 M (NH4)2C0Os.[3]

Data Presentation

Table 1: Effect of Various Parameters on Uranium (V1) Extraction Efficiency using Alamine 336
(as an analogue for N-Methyldioctylamine)
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. Optimal Extraction
Parameter Range Studied . o Reference
Condition Efficiency (%)
H2S0a4
) 0.05-2.0M 0.15M ~99.72 [31[4]
Concentration
Extractant
) 0.005-0.1M 0.05M ~99.72 [31[4]
Concentration
O/APhase Ratio 0.1-15 1 ~99.72 [4]
) ) ) Equilibrium
Contact Time 1-60 min 30 min [4]
reached
Temperature 25-55°C 25°C ~99.72 [3][4]

Table 2: Efficiency of Various Stripping Agents for Uranium Recovery from Loaded Tertiary

Amine
Stripping Agent Concentration Str-ip-ping Reference
Efficiency (%)
(NH4)2COs3 0.5M 99.87 (single stage) [3114]
Na2COs 5% >08
NaCl / H2SO0a 1M/0.05M High [8]
NH4NOs / HNOs 0.9M/0.1M High [8]
H2S0a4 15% (v/v) >95

Mandatory Visualizations
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Caption: Experimental workflow for uranium extraction and stripping.
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Caption: Mechanism of uranium extraction by tertiary amines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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